Cas no 39701-84-3 (Methyl 2-(S)-Acetoxy-3-carboxypropanoate)

• Product Name: Methyl 2-(S)-Acetoxy-3-carboxypropanoate
• CAS No: 39701-84-3
• MF: C₇H₁₀O₆
• MW: 190.150702953339
• CID: 825769
• PubChem ID: 26176230
• Update Time: 2025-09-27

Methyl 2-(S)-Acetoxy-3-carboxypropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(S)-Acetoxy-3-carboxypropanoate
• (3R)-3-acetyloxy-4-methoxy-4-oxobutanoic acid
• Methyl 2-(S)-Acetoxy
• METHYL 2-(S)-ACETOXY-3-CARBOXYPROPANOATE ,WHITE SOLID
• 39701-84-3
• (3R)-3-(Acetyloxy)-4-methoxy-4-oxobutanoic acid
• DTXSID70649824

• Inchi： 1S/C7H10O6/c1-4(8)13-5(3-6(9)10)7(11)12-2/h5H,3H2,1-2H3,(H,9,10)
• InChI Key： DQUIKZDAUFIOEL-UHFFFAOYSA-N
• SMILES： COC(C(OC(=O)C)CC(=O)O)=O

Computed Properties

• Exact Mass: 190.04773803g/mol
• Monoisotopic Mass: 190.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 89.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives